N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide

• IUPAC Name: N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C14H19NO/c1-10(15-11(2)16)13-8-7-12-5-3-4-6-14(12)9-13/h7-10H,3-6H2,1-2H3,(H,15,16)
• InChI Key: ZAVMWAWMPKJBLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(CCCC2)C=C1)NC(=O)C
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide, also known as THNQ, is a chemical compound that has gained attention for its potential applications in scientific research. THNQ is a synthetic compound that was first synthesized in the early 2000s, and since then, it has been studied for its unique properties and potential uses in various fields of research.

Mechanism of Action

The mechanism of action of N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This means that this compound enhances the activity of the GABA-A receptor, which is an important neurotransmitter receptor involved in the regulation of anxiety and other neurological functions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in animal studies. In rodents, this compound has been shown to reduce anxiety-like behaviors and improve cognitive function. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide in lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the function of this receptor in various experimental systems. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide. One area of interest is the development of new drugs based on the this compound scaffold for the treatment of neurological and psychiatric disorders. Another area of interest is the further characterization of the biochemical and physiological effects of this compound, including its potential effects on other neurotransmitter systems. Finally, there is potential for the development of new experimental tools based on this compound for the study of GABA-A receptor function in various experimental systems.

Synthesis Methods

The synthesis of N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide involves a multi-step process that begins with the reaction of 2-naphthol with ethyl bromoacetate to form 2-ethyl-2-(naphthalen-2-yl)propanoate. This intermediate product is then reacted with lithium aluminum hydride to produce 2-(naphthalen-2-yl)propan-1-ol, which is then converted to this compound through a series of chemical reactions.

Scientific Research Applications

N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]acetamide has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have potential as a tool for studying the function of certain neurotransmitter receptors, such as the GABA-A receptor. In pharmacology, this compound has been studied for its potential as a drug lead for the treatment of various conditions, including anxiety and depression. In medicinal chemistry, this compound has been studied for its potential as a scaffold for the development of new drugs.